Cas no 337505-04-1 (2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(3-methylphenyl)acetamide)

• Product Name: 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(3-methylphenyl)acetamide
• CAS No: 337505-04-1
• MF: C₁₁H₁₂N₄OS₂
• MW: 280.369178771973
• MDL: MFCD01629766
• CID: 4713013
• Update Time: 2025-07-19

2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(3-methylphenyl)acetamide
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-methylphenyl)acetamide
• 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-(m-tolyl)acetamide
• Oprea1_770699
• Oprea1_433665
• HMS1796P20
• STK802484
• BBL002331
• R4758
• 2-(5-amino-1,3,4-thiadiazol-2-ylthio)-N-m-tolylacetamide
• 2-(5-amino-1,3,4
• 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(3-methylphenyl)acetamide

• MDL： MFCD01629766
• Inchi： 1S/C11H12N4OS2/c1-7-3-2-4-8(5-7)13-9(16)6-17-11-15-14-10(12)18-11/h2-5H,6H2,1H3,(H2,12,14)(H,13,16)
• InChI Key： BQCCVHSSFCHRHZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(NC1=CC=CC(C)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 2.1
• Topological Polar Surface Area: 134

2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(3-methylphenyl)acetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(3-methylphenyl)acetamide

Comprehensive Guide to 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(3-methylphenyl)acetamide (CAS No. 337505-04-1)

The compound 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(3-methylphenyl)acetamide (CAS No. 337505-04-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique thiadiazole core and acetamide functional group, this compound exhibits potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its efficacy in targeted therapies.

One of the most searched questions regarding CAS No. 337505-04-1 revolves around its synthetic pathways and purity standards. The compound is typically synthesized through multi-step organic reactions, including the condensation of 5-amino-1,3,4-thiadiazole-2-thiol with N-(3-methylphenyl)chloroacetamide. High-performance liquid chromatography (HPLC) is commonly employed to ensure its purity, which is critical for research applications. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis methods for this compound.

In the context of drug discovery, 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(3-methylphenyl)acetamide has shown promise as a scaffold for designing novel bioactive molecules. Its thiadiazole moiety is known to interact with various biological targets, including kinases and bacterial enzymes. This has led to its exploration in antibacterial and anticancer research, aligning with the growing demand for new therapeutic agents to address antibiotic resistance and oncology challenges.

The physicochemical properties of this compound, such as solubility, stability, and partition coefficient (logP), are frequently queried in scientific databases. These properties are crucial for determining its bioavailability and formulation potential. Studies indicate that the compound exhibits moderate solubility in polar organic solvents, which is advantageous for in vitro assays. Additionally, its stability under varying pH conditions makes it a viable candidate for further preclinical studies.

Another trending topic related to CAS No. 337505-04-1 is its role in computational chemistry and molecular docking simulations. Researchers utilize in silico tools to predict its binding affinity with target proteins, reducing the need for extensive lab experimentation. This approach aligns with the broader shift toward AI-driven drug design, a hot topic in the pharmaceutical industry. The compound's molecular weight (279.36 g/mol) and hydrogen bond acceptors/donors make it a suitable candidate for such studies.

From a commercial perspective, 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(3-methylphenyl)acetamide is available through specialized chemical suppliers, often with a focus on high-purity grades for research use. Pricing and batch availability are common concerns among buyers, reflecting the compound's niche status. Its safety data sheet (SDS) provides essential handling guidelines, emphasizing standard laboratory precautions to ensure user safety.

In summary, CAS No. 337505-04-1 represents a versatile and research-relevant compound with broad potential in medicinal chemistry. Its unique thiadiazole-acetamide hybrid structure, coupled with emerging applications in drug design and computational biology, positions it as a valuable asset for scientific inquiry. As the demand for innovative therapeutic solutions grows, this compound is likely to remain a focal point in both academic and industrial research.